2-[(4-phenyl-1,3-thiazol-2-yl)sulfanyl]-N-[2-(trifluoromethyl)phenyl]acetamide

• Molecular Formula: C18H13F3N2OS2
• Molecular Weight: 394.4 g/mol
• IUPAC Name: 2-[(4-phenyl-1,3-thiazol-2-yl)sulfanyl]-N-[2-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C18H13F3N2OS2/c19-18(20,21)13-8-4-5-9-14(13)22-16(24)11-26-17-23-15(10-25-17)12-6-2-1-3-7-12/h1-10H,11H2,(H,22,24)
• InChI Key: ZXWMIFHOHWHCHH-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=CSC(=N2)SCC(=O)NC3=CC=CC=C3C(F)(F)F

Description

2-[(4-phenyl-1,3-thiazol-2-yl)sulfanyl]-N-[2-(trifluoromethyl)phenyl]acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as TAK-659 and is a potent inhibitor of Bruton's tyrosine kinase (BTK), a protein that plays a crucial role in the development and function of B cells and other immune cells.

Mechanism of Action

TAK-659 works by inhibiting the activity of Bruton's tyrosine kinase (BTK), a protein that plays a crucial role in the development and function of B cells and other immune cells. By inhibiting BTK, TAK-659 blocks the activation of B cells and other immune cells, leading to a reduction in inflammation and immune-mediated damage.
Biochemical and Physiological Effects:
TAK-659 has been shown to have a range of biochemical and physiological effects, including the inhibition of BTK activity, the reduction of B-cell activation and proliferation, the suppression of cytokine production, and the modulation of immune cell migration and adhesion.

Advantages and Limitations for Lab Experiments

One of the main advantages of TAK-659 for lab experiments is its high potency and selectivity for BTK, which makes it a valuable tool for studying the role of BTK in various biological processes. Another advantage is its ability to penetrate cell membranes and reach intracellular targets. However, one limitation of TAK-659 is its relatively short half-life, which may require frequent dosing in some experiments.

Future Directions

There are several potential future directions for research on TAK-659. One area of interest is the development of TAK-659 as a potential therapy for B-cell malignancies and other cancers. Another area of interest is the exploration of TAK-659 as a treatment for autoimmune diseases and inflammatory disorders. Additionally, further research is needed to fully understand the biochemical and physiological effects of TAK-659 and its potential applications in various fields.

Synthesis Methods

The synthesis of 2-[(4-phenyl-1,3-thiazol-2-yl)sulfanyl]-N-[2-(trifluoromethyl)phenyl]acetamide involves a multi-step process that starts with the reaction of 2-mercaptobenzothiazole with phenacyl bromide to produce 2-(4-phenyl-1,3-thiazol-2-yl)thioacetophenone. This intermediate is then reacted with 2-(trifluoromethyl)phenylacetic acid to produce the final product, TAK-659.

Scientific Research Applications

TAK-659 has been extensively studied for its potential applications in various fields, including cancer, autoimmune diseases, and inflammatory disorders. In cancer research, TAK-659 has shown promising results in preclinical studies as a potential treatment for B-cell malignancies, including chronic lymphocytic leukemia and mantle cell lymphoma. In autoimmune diseases, TAK-659 has been shown to be effective in preclinical studies for the treatment of rheumatoid arthritis and systemic lupus erythematosus. In inflammatory disorders, TAK-659 has been shown to be effective in preclinical studies for the treatment of asthma and chronic obstructive pulmonary disease.